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An In-depth Technical Guide to the Chemical Properties of 4-Ethyl-4-methylmorpholin-4-ium
Bromide

Introduction

4-Ethyl-4-methylmorpholin-4-ium bromide, a quaternary ammonium salt, represents a

significant compound within the class of morpholinium-based ionic liquids.[1][2] Its unique

molecular architecture, combining a stable heterocyclic cation with a simple halide anion,

imparts a range of desirable physicochemical properties. This guide offers a comprehensive

exploration of these properties, grounded in established scientific principles and experimental

data. We will delve into its synthesis, structural characteristics, thermal behavior, and diverse

applications, providing researchers, chemists, and drug development professionals with a

detailed understanding of its scientific and practical utility. The narrative is designed to not only

present data but to explain the causal relationships between the compound's structure and its

function, thereby offering actionable insights for its application in laboratory and industrial

settings.

Chemical Identity and Molecular Structure
At its core, 4-Ethyl-4-methylmorpholin-4-ium bromide is an ionic compound consisting of a

positively charged 4-ethyl-4-methylmorpholin-4-ium cation and a negatively charged bromide

anion. The permanent positive charge on the nitrogen atom, a defining feature of quaternary
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ammonium salts, makes its cationic state independent of pH and is fundamental to its chemical

behavior.[3]

Key Identifiers and Properties:

Property Value Source(s)

IUPAC Name
4-Ethyl-4-methylmorpholin-4-

ium bromide
[4]

CAS Number 65756-41-4 [4][5]

Molecular Formula C₇H₁₆BrNO [1][5]

Molecular Weight 210.12 g/mol [1][5]

Appearance
White to light yellow crystalline

powder
[1][5]

Melting Point 177 - 187 °C [5]

Purity ≥ 97% [1][5]

Molecular Structure Diagram:

The structure features a central morpholine ring where the nitrogen atom is quaternized by

both a methyl and an ethyl group. This arrangement results in a stable, somewhat bulky cation.
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Caption: Chemical structure of the 4-Ethyl-4-methylmorpholin-4-ium cation and Bromide anion.

Synthesis and Characterization
The synthesis of 4-Ethyl-4-methylmorpholin-4-ium bromide is typically achieved through a

direct quaternization reaction, a classic and efficient method for preparing quaternary

ammonium salts.[3] This process involves the alkylation of a tertiary amine.

Synthesis Pathway:
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The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the lone pair of

electrons on the nitrogen atom of N-methylmorpholine attacks the electrophilic ethyl group of

an ethylating agent, typically ethyl bromide.

N-Methylmorpholine

+

Ethyl Bromide

4-Ethyl-4-methylmorpholin-4-ium bromide

Quaternization (SN2)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Ethyl-4-methylmorpholin-4-ium bromide.

Experimental Protocol: Synthesis

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve N-methylmorpholine (1.0 equivalent) in a suitable solvent such as

acetonitrile or acetone.

Alkylation: Add ethyl bromide (1.1 equivalents) dropwise to the solution at room temperature.

The slight excess of the alkylating agent ensures the complete conversion of the tertiary

amine.

Reaction: Stir the mixture at room temperature or under gentle reflux (e.g., 40-50 °C) for 12-

24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Isolation: As the product forms, it will often precipitate out of the solvent as a white solid.

Cool the reaction mixture to enhance precipitation.
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Purification: Collect the solid product by vacuum filtration and wash it with a cold, non-polar

solvent (e.g., diethyl ether) to remove unreacted starting materials. Further purification can

be achieved by recrystallization from a solvent system like ethanol/ethyl acetate.

Drying: Dry the purified white crystalline powder under vacuum to remove residual solvent.

Characterization Protocol: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the structure of

the synthesized product.

Sample Preparation: Dissolve 5-10 mg of the dried product in a deuterated solvent (e.g.,

DMSO-d₆ or D₂O).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

Spectral Interpretation (Expected Signals):

¹H NMR: Distinct signals corresponding to the ethyl group (a triplet and a quartet), the

methyl group (a singlet), and the morpholine ring protons (two multiplets) are expected.

The integration of these signals should correspond to the number of protons in each

group.

¹³C NMR: Signals for the unique carbon atoms of the ethyl, methyl, and morpholine ring

moieties will be observed.

Physicochemical & Thermal Properties
The properties of 4-Ethyl-4-methylmorpholin-4-ium bromide are characteristic of many ionic

liquids, including high thermal stability and low volatility.[3][6] Morpholinium-based ionic liquids

are known for their favorable electrochemical stability and moderate ionic conductivities.[7]

Thermal Stability Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for

evaluating the thermal stability and phase behavior of the compound.
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TGA: This technique measures the change in mass of a sample as a function of

temperature, revealing its decomposition temperature (Td). Morpholinium salts are generally

found to be thermally stable to high temperatures.[8] The stability is influenced by the nature

of both the cation and the anion.[9]

DSC: This analysis identifies thermal transitions such as melting point (Tm) and glass

transition temperature (Tg). For many ionic liquids, a glass transition is observed instead of a

sharp melting point.[7]

Experimental Workflow: Thermal Analysis

Sample Preparation
(5-10 mg)

TGA Analysis
(N₂ atmosphere, ramp 10°C/min)

DSC Analysis
(Heat-Cool-Heat cycle)

Determine Td
(Decomposition Temp.)

Determine Tm / Tg
(Melting / Glass Transition)

Click to download full resolution via product page

Caption: Experimental workflow for TGA and DSC thermal analysis.

Applications in Science and Industry
The versatile properties of 4-Ethyl-4-methylmorpholin-4-ium bromide have led to its use in a

wide array of applications.[5]

Electrolyte Solutions: Its ionic nature makes it an effective electrolyte for electrochemical

applications, including in the development of high-performance batteries and

supercapacitors.[5]

Phase Transfer Catalyst: As a quaternary ammonium salt, it can facilitate reactions between

reactants in immiscible phases (e.g., aqueous and organic), enhancing reaction rates and

yields in organic synthesis.[5][10][11]

Pharmaceutical Development: It is utilized in drug formulation processes, where it can act to

improve the solubility and stability of active pharmaceutical ingredients (APIs).[5][10]
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Green Chemistry: Its low volatility and potential for recyclability position it as a more

environmentally friendly alternative to traditional volatile organic solvents in certain chemical

processes.[5]

Corrosion Inhibition: The compound can be applied in coatings and treatments to protect

metal surfaces from corrosion, a valuable application in the automotive and aerospace

industries.[5]

Antimicrobial Formulations: Like many quaternary ammonium compounds, it exhibits

antimicrobial properties, making it a candidate for use in disinfectants and biocides.[5][11]

Safety and Toxicological Profile
As with any chemical compound, proper handling and awareness of potential hazards are

paramount.

GHS Hazard Information:

Pictogram Signal Word Hazard Statement

GHS08 Danger

H340/H341: May

cause/Suspected of causing

genetic defects.

Toxicological Considerations:

General Quaternary Ammonium Compounds (QACs): QACs as a class can be irritants to the

skin and eyes.[12][13]

Morpholine Derivatives: The parent amine, morpholine, is known to be a skin and eye irritant.

[13][14] While the toxicological profile of the quaternized form may differ, caution is

warranted.

Handling: Due to the suspected mutagenicity, it is critical to handle 4-Ethyl-4-
methylmorpholin-4-ium bromide with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.
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Conclusion
4-Ethyl-4-methylmorpholin-4-ium bromide is a versatile quaternary ammonium salt with a

compelling profile of chemical and physical properties. Its straightforward synthesis, high

thermal stability, and utility as a catalyst, electrolyte, and formulation aid underscore its

importance in both academic research and industrial innovation. From advancing green

chemistry principles to enabling new technologies in energy storage and pharmaceuticals, its

potential is extensive. A thorough understanding of its properties, as detailed in this guide, is

the foundation for leveraging its capabilities safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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